Cas no 1780699-03-7 (Benzaldehyde, 4-bromo-2-chloro-3-fluoro-)

• Product Name: Benzaldehyde, 4-bromo-2-chloro-3-fluoro-
• CAS No: 1780699-03-7
• MF: C₇H₃BrClFO
• MW: 237.453523874283
• CID: 5210915
• Update Time: 2026-03-06

Benzaldehyde, 4-bromo-2-chloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-bromo-2-chloro-3-fluoro-
• 4-Bromo-2-chloro-3-fluorobenzaldehyde

• Inchi： 1S/C7H3BrClFO/c8-5-2-1-4(3-11)6(9)7(5)10/h1-3H
• InChI Key： FTBHXXCQCOAUJZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(Br)C(F)=C1Cl

Additional information on Benzaldehyde, 4-bromo-2-chloro-3-fluoro-

Recent Advances in the Study of Benzaldehyde, 4-bromo-2-chloro-3-fluoro- and Related Compound 1780699-03-7 in Chemical Biology and Pharmaceutical Research

In recent years, the compound Benzaldehyde, 4-bromo-2-chloro-3-fluoro- (CAS: 1780699-03-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzaldehyde derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The unique combination of bromo, chloro, and fluoro substituents on the benzaldehyde scaffold provides distinct electronic and steric properties, making it a valuable building block for the synthesis of complex molecules with tailored biological activities.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of Benzaldehyde, 4-bromo-2-chloro-3-fluoro- as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the introduction of this compound into their synthetic route significantly improved the yield and purity of the target molecules. Furthermore, the resulting inhibitors exhibited enhanced selectivity and potency against specific kinase targets, highlighting the importance of carefully designed halogenated building blocks in drug development.

Another significant advancement was reported in the field of materials science, where researchers utilized 1780699-03-7 as a precursor for the development of novel organic electronic materials. The study, published in Advanced Materials (2023), showed that the unique electronic properties imparted by the specific halogen substitution pattern of this compound led to improved charge transport characteristics in the resulting materials. These findings open new possibilities for the design of high-performance organic semiconductors and optoelectronic devices.

In the area of chemical biology, a recent breakthrough was achieved in understanding the interactions of Benzaldehyde, 4-bromo-2-chloro-3-fluoro- with biological macromolecules. A team from Harvard Medical School (2024) employed advanced NMR techniques and molecular dynamics simulations to elucidate how this compound binds to specific protein targets. Their findings provide valuable insights into the molecular recognition patterns of polyhalogenated aromatic compounds, which could inform the design of more effective therapeutic agents.

The safety profile and pharmacokinetic properties of 1780699-03-7 have also been the subject of recent investigations. A comprehensive toxicological study published in Chemical Research in Toxicology (2023) evaluated the compound's metabolic pathways and potential toxicity endpoints. The results indicated that while the compound shows good stability under physiological conditions, careful consideration must be given to its metabolic products when designing pharmaceutical applications.

Looking forward, the versatility of Benzaldehyde, 4-bromo-2-chloro-3-fluoro- continues to inspire new research directions. Several ongoing clinical trials are investigating derivatives of this compound as potential treatments for various diseases, including cancer and inflammatory disorders. The unique properties of 1780699-03-7, combined with recent methodological advances in synthetic chemistry and drug discovery, suggest that this compound will remain an important focus of research in the coming years.